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Compound of Interest

Compound Name: Cyclohexanesulfonamide

Cat. No.: B1345759 Get Quote

An In-depth Technical Guide to
Cyclohexanesulfonamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclohexanesulfonamide, a sulfur-containing organic compound, holds significance as a

versatile building block in medicinal chemistry and drug development. This technical guide

provides a comprehensive overview of its nomenclature, chemical and physical properties, a

detailed experimental protocol for its synthesis, and an exploration of its biological significance.

Spectroscopic data are presented to aid in its characterization. Furthermore, a representative

synthetic workflow is visualized to facilitate understanding of its preparation. This document is

intended to serve as a valuable resource for researchers and professionals engaged in the

fields of chemical synthesis and pharmaceutical sciences.

Nomenclature and Identification
Cyclohexanesulfonamide is systematically known as cyclohexanesulfonamide. It is

identified by the Chemical Abstracts Service (CAS) Registry Number 2438-38-2.
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Identifier Value

CAS Number 2438-38-2

Molecular Formula C₆H₁₃NO₂S

IUPAC Name Cyclohexanesulfonamide

Synonyms

Cyclohexane sulfonamide,

Cyclohexylamidosulfonic acid,

Cyclohexylsulfonamide

Physicochemical Properties
Cyclohexanesulfonamide is a white to off-white solid at room temperature. It is soluble in

polar solvents such as water and alcohols.[1] Key quantitative properties are summarized in

the table below.

Property Value Reference

Molecular Weight 163.24 g/mol [2]

Melting Point 94-95 °C [3]

Boiling Point 299.8 °C [4]

Appearance White to off-white solid [1]

Solubility
Soluble in polar solvents

(water, alcohols)
[1]

Synthesis of Cyclohexanesulfonamide
The primary route for the synthesis of cyclohexanesulfonamide involves the reaction of

cyclohexanesulfonyl chloride with ammonia. This nucleophilic substitution reaction at the

sulfonyl group is a common method for the preparation of primary sulfonamides.

General Reaction Scheme
Detailed Experimental Protocol
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This protocol provides a method for the laboratory-scale synthesis of

cyclohexanesulfonamide.

Materials:

Cyclohexanesulfonyl chloride

Aqueous ammonia (28-30%)

Dichloromethane (DCM)

Deionized water

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄)

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve

cyclohexanesulfonyl chloride in dichloromethane. Cool the solution to 0 °C using an ice bath.

Ammonolysis: While vigorously stirring, slowly add an excess of concentrated aqueous

ammonia (e.g., 5 equivalents) dropwise to the cooled solution of cyclohexanesulfonyl

chloride. A white precipitate of ammonium chloride will form.

Reaction Completion: After the addition of ammonia is complete, remove the ice bath and

allow the reaction mixture to stir at room temperature for 1-2 hours to ensure the reaction

goes to completion.

Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.
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Extraction: Extract the aqueous layer twice with fresh portions of dichloromethane.

Washing: Combine the organic layers and wash them sequentially with deionized water and

then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator to yield the

crude cyclohexanesulfonamide.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain pure

cyclohexanesulfonamide.

Spectroscopic Characterization
The structure of cyclohexanesulfonamide can be confirmed using various spectroscopic

techniques.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

signals corresponding to the protons on the cyclohexane ring. The protons on the carbon

attached to the sulfonyl group will be deshielded and appear at a higher chemical shift. The

protons of the NH₂ group will likely appear as a broad singlet.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display

signals for the six carbon atoms of the cyclohexane ring. The carbon atom directly bonded to

the sulfonyl group will be the most deshielded.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the sulfonamide group. Strong asymmetric and symmetric stretching vibrations for the S=O

bonds are expected around 1350-1310 cm⁻¹ and 1160-1140 cm⁻¹, respectively. The N-H

stretching vibrations of the primary sulfonamide will appear in the region of 3400-3200 cm⁻¹.

MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak

corresponding to the molecular weight of cyclohexanesulfonamide (163.24 g/mol ).

Biological Significance and Applications
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Sulfonamides, as a class of compounds, are well-known for their antimicrobial properties.[2]

They act as competitive inhibitors of the enzyme dihydropteroate synthase (DHPS), which is

crucial for the synthesis of folic acid in bacteria. By disrupting the folic acid pathway,

sulfonamides inhibit bacterial growth and replication.

While the primary application of many sulfonamides is as antibacterial agents, derivatives of

cyclohexanesulfonamide may be explored for a variety of therapeutic targets in drug

discovery. The cyclohexyl group can influence the lipophilicity and pharmacokinetic properties

of the molecule, potentially leading to compounds with different biological activities. The

sulfonamide functional group itself is a key pharmacophore in a wide range of drugs, including

diuretics, anticonvulsants, and anti-inflammatory agents.

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis of Cyclohexanesulfonamide.
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Synthetic Workflow for Cyclohexanesulfonamide.

Conclusion
Cyclohexanesulfonamide is a compound of interest in the field of medicinal chemistry due to

its structural features and potential for derivatization. This technical guide has provided

essential information regarding its identification, properties, and a detailed synthetic protocol.
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The provided workflow and spectroscopic insights aim to support researchers in their efforts to

synthesize, characterize, and explore the therapeutic potential of this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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